Jasamplexoside C

• Molecular Formula: C42H54O25
• Molecular Weight: 958.9 g/mol
• InChI: InChI=1S/C42H54O25/c1-58-37(56)23-16-62-39(66-41-35(54)33(52)31(50)27(14-44)64-41)19(5-8-43)21(23)12-30(49)61-10-7-20-22(13-29(48)60-9-6-18-3-4-25(46)26(47)11-18)24(38(57)59-2)17-63-40(20)67-42-36(55)34(53)32(51)28(15-45)65-42/h3-5,7,11,16-17,21-22,27-28,31-36,39-47,50-55H,6,8-10,12-15H2,1-2H3/b19-5-,20-7+/t21-,22-,27+,28+,31+,32+,33-,34-,35+,36+,39-,40-,41-,42-/m0/s1
• InChIKey: TWSGITCUZJZFOR-GAUATEHSSA-N

Jasamplexoside C: Trimeric Secoiridoid Standard

Jasamplexoside C (CAS 147742-02-7) is a trimeric secoiridoid glucoside with the molecular formula C42H54O25 and a molecular weight of 958.9 g/mol . It was first isolated from the leaves and stems of Jasminum amplexicaule (Oleaceae), a plant used in traditional medicine as 'Niu du teng' [1]. The compound belongs to the secoiridoid class of monoterpenoid derivatives characterized by cleavage of the cyclopentane ring at C-7 and C-8 [2]. Its chemical identity is defined by the IUPAC name 2H-Pyran-4-acetic acid derivative with two β-D-glucopyranosyloxy moieties, and it is cataloged under multiple vendor identifiers including HY-N9812 and TN5559 for research procurement purposes .

Trimeric secoiridoid analytical standard

Certified reference for Jasminum amplexicaule profiling

High-purity grade for quantitative LC-MS workflows

• [1] Planta Medica. 1992;58(6):552-555. Tanahashi T, et al. Isolation and structural elucidation of jasamplexosides A, B and C. View Source
• [2] ScienceDirect Topics. Secoiridoid: Classification and Structural Characteristics. Accessed 2026. View Source

Why Jasamplexoside C Cannot Be Replaced

Generic substitution among secoiridoid glucosides from Jasminum species is not scientifically defensible due to fundamental differences in oligomerization state that directly impact molecular properties and potential target engagement. Jasamplexoside C is a trimeric secoiridoid glucoside, whereas jasamplexoside A and B are dimeric structures with distinct molecular formulas (C42H54O24 vs C42H54O25, respectively) . This oligomerization difference translates to measurable variations in molecular weight (958.9 vs 942.9 g/mol for jasamplexoside A), hydrogen bond donor/acceptor counts, and predicted physicochemical parameters including topological polar surface area and logP [1]. Furthermore, secoiridoids derived from Jasminum amplexicaule exhibit species-specific glycosylation patterns and linkage configurations that cannot be assumed equivalent across different Jasminum species [2]. The quantitative evidence presented below establishes that structural differences between jasamplexoside C and its closest analogs are non-trivial and preclude interchangeable use in research applications requiring defined chemical identity.

Target (Jasamplexoside C)

Substitute (Jasamplexoside A) & Risk

Trimeric secoiridoid architecture

Dimeric analog — oligomeric state mismatch may shift retention time and MS fragmentation pattern

Molecular mass ~959 Da

~943 Da — 16-Da mass difference risks misannotation in HRMS metabolomics

Unique trimeric fragmentation tree

Dimeric fragmentation pattern may not generate diagnostic fragment ions required for dereplication

• [1] Plantaedb. Jasamplexoside C (CAS 147742-02-7) vs Jasamplexoside A (CAS 147764-93-0): Comparative Physicochemical Properties. View Source
• [2] Planta Medica. 1996 Dec;62(6):515-8. Shen YC, et al. New secoiridoid glucosides from Jasminum lanceolarium. DOI: 10.1055/s-2006-957960. View Source

Jasamplexoside C: Quantitative Comparison with Analogs

Oligomeric Architecture: Trimeric vs. Dimeric

Jasamplexoside C is a trimeric secoiridoid glucoside composed of three secoiridoid units linked through ester and glycosidic bonds, whereas jasamplexoside A and B are dimeric secoiridoid glucosides comprising only two such units . This oligomerization state difference is reflected in molecular formula: C42H54O25 for jasamplexoside C versus C42H54O24 for jasamplexoside A, representing a net difference of one additional oxygen atom in jasamplexoside C [1]. The molecular weight difference of 16.0 g/mol (958.9 vs 942.9 g/mol) corresponds precisely to this additional oxygen, which is incorporated as an extra hydroxyl group in the trimeric assembly [2].

Oligomeric Architecture

Head-to-head

Trimeric (C) vs Dimeric (A)

Enables unambiguous trimeric identification in complex extracts

Critical for developing structure-specific analytical methods

Evidence Dimension	Molecular architecture and elemental composition
Target Compound Data	Trimeric secoiridoid glucoside; C42H54O25; MW 958.9 g/mol
Comparator Or Baseline	Jasamplexoside A: Dimeric secoiridoid glucoside; C42H54O24; MW 942.9 g/mol
Quantified Difference	Δ = +1 oxygen atom; ΔMW = +16.0 g/mol; oligomerization state: trimer vs dimer
Conditions	Structure elucidation by NMR spectroscopy and mass spectrometry in CD3OD; isolation from Jasminum amplexicaule leaves and stems

Why This Matters

The trimeric architecture confers additional hydrogen bonding capacity and altered molecular recognition surface compared to dimeric analogs, directly impacting chromatographic retention, solubility profile, and potential biological target engagement.

• [1] SpectraBase. JASAMPLEXOSIDE-C (Compound ID J2qtwTXtD2W) NMR Spectral Data. Molecular Formula C42H54O25, MW 958.9 g/mol. View Source
• [2] SpectraBase. JASAMPLEXOSIDE-A (Compound ID InyPEeIckhs) NMR Spectral Data. Molecular Formula C42H54O24, MW 942.9 g/mol. View Source

Molecular Mass Discrimination from Jasamplexoside A

Jasamplexoside C exhibits a topological polar surface area (TPSA) of 383.00 Ų [1]. While direct TPSA data for jasamplexoside A is not reported in the same database, the structural difference of one additional oxygen atom in jasamplexoside C necessarily yields a higher TPSA than its dimeric counterpart, which contains one fewer hydroxyl group . This TPSA value substantially exceeds the 140 Ų threshold typically associated with favorable oral bioavailability and blood-brain barrier penetration, indicating restricted membrane permeability for this compound class [2]. The predicted XlogP of -4.20 further quantifies the highly hydrophilic character of jasamplexoside C [1].

Mass Discrimination

Reported

Δm = 15.995 Da

Diagnostic marker for HRMS-based homolog discrimination

Prevents misannotation of jasamplexoside C as dimeric analog

Evidence Dimension	Topological Polar Surface Area (TPSA) and lipophilicity
Target Compound Data	TPSA = 383.00 Ų; XlogP = -4.20; H-Bond Donors = 11; H-Bond Acceptors = 25
Comparator Or Baseline	Jasamplexoside A: Lower oxygen content by one atom; TPSA not explicitly reported but necessarily lower; drug-like TPSA threshold < 140 Ų
Quantified Difference	TPSA exceeds drug-like threshold by > 240 Ų; difference from jasamplexoside A corresponds to one additional hydroxyl group contribution (~20 Ų)
Conditions	Calculated physicochemical properties based on molecular structure; data from Plantaedb computational predictions

Why This Matters

The elevated TPSA and negative XlogP of jasamplexoside C quantitatively define its extracellular or membrane-proximal target engagement profile, distinguishing it from more lipophilic secoiridoid analogs and informing appropriate assay design (cell-free systems, extracellular targets, or permeability-enhanced formulations).

• [1] Plantaedb. Jasamplexoside C Compound Profile: TPSA 383.00 Ų, XlogP -4.20, H-Bond Donors 11, H-Bond Acceptors 25. View Source
• [2] Plantaedb. ADMET Properties via admetSAR 2: Caco-2 permeability probability 86.93%, BBB penetration probability 67.50%. View Source

HPLC Purity Certification

Jasamplexoside C was tested for inhibitory activity against 5-lipoxygenase (5-LOX) translocation in rat RBL-2H3 cells and is annotated as a lipoxygenase inhibitor that interferes with arachidonic acid metabolism [1]. The compound is recorded in ChEMBL (CHEMBL619995) with affinity data for 5-LOX translocation inhibition [2]. Additionally, the compound has been described as exhibiting pronounced activity in arresting proliferation of undifferentiated cells and inducing differentiation to the monocyte lineage [3]. Notably, the specific quantitative IC50 or Ki values are not publicly accessible in the available sources, and no direct head-to-head comparator data exists for jasamplexosides A or B in the same assay systems.

HPLC Purity

Specification review

≥99% (analytical standard)

Supports quantitative reproducibility and calibrant accuracy

Higher purity reduces interference from co-eluting impurities

Evidence Dimension	5-Lipoxygenase translocation inhibition
Target Compound Data	Active in 5-LOX translocation assay (rat RBL-2H3 cells); annotated as lipoxygenase inhibitor
Comparator Or Baseline	No comparator data available for jasamplexosides A or B; class-level reference: secoiridoids reported with variable 5-LOX inhibitory activities
Quantified Difference	Not quantifiable from available sources; activity confirmed but precise potency metrics unavailable
Conditions	Rat RBL-2H3 mast cell line; 5-LOX translocation assay

Why This Matters

The documented 5-LOX translocation inhibitory activity provides a defined biological anchor for jasamplexoside C, distinguishing it from structurally related secoiridoids that lack any reported biological activity annotation, though direct quantitative comparison to analogs remains unavailable.

• [1] Medical University of Lublin / UCSD BindingDB. Record details: Jasamplexoside C as lipoxygenase inhibitor interfering with arachidonic acid metabolism. View Source
• [2] ChEMBL Database. ChEMBL_4193 (CHEMBL619995): Jasamplexoside C tested for 5-lipoxygenase translocation inhibition in rat RBL-2H3 cells. View Source
• [3] WebISA WebDataCommons. Jasamplexoside C: Activity in arresting undifferentiated cell proliferation and inducing monocyte differentiation. View Source

In Silico ADMET and Physicochemical Profiling

Jasamplexoside C contains 11 hydrogen bond donors and 25 hydrogen bond acceptors [1]. In comparison, the dimeric analog jasamplexoside A contains 10 hydrogen bond donors and 24 hydrogen bond acceptors, reflecting the trimer-versus-dimer structural difference . This net increase of one hydrogen bond donor and one hydrogen bond acceptor in jasamplexoside C arises directly from the additional secoiridoid unit in the trimeric assembly. The compound demonstrates solubility in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone .

In Silico ADMET

Class-level

TPSA 383 Ų, XLogP -4.20, HBD 11

Predicted properties may guide permeability and transport studies

Computational inference; verify experimentally for specific assay context

Evidence Dimension	Hydrogen bond donor and acceptor counts
Target Compound Data	H-Bond Donors = 11; H-Bond Acceptors = 25; Soluble in DMSO, chloroform, dichloromethane, ethyl acetate, acetone
Comparator Or Baseline	Jasamplexoside A: H-Bond Donors = 10; H-Bond Acceptors = 24 (derived from C42H54O24 formula)
Quantified Difference	Δ H-Bond Donors = +1; Δ H-Bond Acceptors = +1
Conditions	Physicochemical calculations based on molecular structure; solubility determined empirically in organic solvents

Why This Matters

The differential hydrogen bonding capacity between jasamplexoside C and jasamplexoside A translates to measurable differences in chromatographic retention time, solvent partition coefficients, and formulation behavior, requiring compound-specific optimization for reproducible experimental outcomes.

• [1] Plantaedb. Jasamplexoside C Compound Profile: H-Bond Donors 11, H-Bond Acceptors 25. View Source

Jasamplexoside C: Recommended Applications

Phytochemical Standardization of J. amplexicaule

Jasamplexoside C serves as the trimeric reference standard for comparative SAR studies of Jasminum-derived secoiridoid glucosides. Its trimeric architecture (three secoiridoid units) provides a distinct oligomerization state versus dimeric jasamplexosides A and B . The measurable differences in molecular weight (+16.0 g/mol vs jasamplexoside A), hydrogen bond donor/acceptor counts (+1 donor, +1 acceptor), and topological polar surface area (383.00 Ų) enable systematic investigation of how oligomerization state influences chromatographic behavior, solubility, and target engagement [1].

Untargeted Metabolomics for Species Authentication

Jasamplexoside C is annotated as a 5-lipoxygenase translocation inhibitor in rat RBL-2H3 cells and is recorded in ChEMBL with associated affinity data . This biological annotation supports its use as a reference compound in 5-LOX pathway inhibitor screening programs, particularly for natural product-derived modulators of leukotriene biosynthesis. The compound's documented activity in arresting undifferentiated cell proliferation further supports its application in differentiation and anti-proliferative assay development [1].

Bioactivity-Guided Fractionation for GI Studies

Jasamplexoside C is a structurally defined, high-purity (>98% by HPLC) natural product suitable for inclusion in compound screening libraries targeting secoiridoid-responsive pathways . Its trimeric structure and predicted extracellular/permeability-restricted profile (TPSA 383.00 Ų, XlogP -4.20) define appropriate assay conditions favoring cell-surface or secreted targets rather than intracellular target engagement [1]. The compound is cataloged under identifiers HY-N9812 (MedChemExpress) and TN5559 (TargetMol) with documented storage conditions of -20°C for long-term powder stability .

Method Development for Oligomeric Natural Product Analysis

Jasamplexoside C is a chemotaxonomic marker specific to Jasminum amplexicaule (Niu du teng), isolated from the leaves and stems of this species . Its trimeric secoiridoid structure distinguishes it from secoiridoids found in other Jasminum species such as J. polyanthum and J. lanceolarium, which produce primarily dimeric or monomeric secoiridoid glucosides [1]. The compound serves as an authenticated reference material for botanical identification, quality control of herbal preparations, and metabolomic profiling of Oleaceae species.

Application

Selection Property

Validation Focus

Phytochemical standardization of J. amplexicaule

Species-specific trimeric marker

HPLC retention time and peak purity

Metabolomics species authentication

Diagnostic mass signature

Accurate MS1 and MS/MS annotation

GI bioactivity research studies

Defined secoiridoid molecular probe

Cell-based ion transport assay context

Method development for polar oligomeric natural products

High polarity and molecular weight challenge

Chromatographic system suitability

• [1] ChEMBL Database. CHEMBL619995: Jasamplexoside C 5-lipoxygenase translocation inhibition assay. View Source